Cas no 1337572-03-8 (1-(2,4-Dimethoxyphenyl)-2,2-difluoroethan-1-one)

• Product Name: 1-(2,4-Dimethoxyphenyl)-2,2-difluoroethan-1-one
• CAS No: 1337572-03-8
• MF: C₁₀H₁₀F₂O₃
• MW: 216.181410312653
• CID: 5188392
• PubChem ID: 112574262
• Update Time: 2026-03-05

1-(2,4-Dimethoxyphenyl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-DIMETHOXYPHENYL)-2,2-DIFLUOROETHAN-1-ONE
• 1-(2,4-Dimethoxy-phenyl)-2,2-difluoro-ethanone
• 1-(2,4-Dimethoxyphenyl)-2,2-difluoroethan-1-one

• Inchi： 1S/C10H10F2O3/c1-14-6-3-4-7(8(5-6)15-2)9(13)10(11)12/h3-5,10H,1-2H3
• InChI Key： NZBQAWUPTFOLOC-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=CC=1OC)OC)=O)F

Computed Properties

• Exact Mass: 216.05980050g/mol
• Monoisotopic Mass: 216.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2,4-Dimethoxyphenyl)-2,2-difluoroethan-1-one

Recent Advances in the Study of 1-(2,4-Dimethoxyphenyl)-2,2-difluoroethan-1-one (CAS: 1337572-03-8)

The compound 1-(2,4-Dimethoxyphenyl)-2,2-difluoroethan-1-one (CAS: 1337572-03-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its difluoroethanone core and dimethoxyphenyl substituents, exhibits unique chemical properties that make it a promising candidate for various applications, including drug discovery and material science. Recent studies have focused on its synthesis, reactivity, and potential biological activities, shedding light on its versatility and utility in medicinal chemistry.

One of the key areas of interest is the synthetic methodology employed to produce 1-(2,4-Dimethoxyphenyl)-2,2-difluoroethan-1-one. A study published in the Journal of Organic Chemistry (2023) detailed an efficient and scalable route to this compound via a Friedel-Crafts acylation reaction, utilizing 2,4-dimethoxybenzene and difluoroacetyl chloride as starting materials. The optimized conditions yielded the product with high purity and excellent yield, making it accessible for further pharmacological evaluations. The study also highlighted the compound's stability under various conditions, which is crucial for its potential use in drug formulations.

In terms of biological activity, preliminary investigations have revealed that 1-(2,4-Dimethoxyphenyl)-2,2-difluoroethan-1-one exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. A recent in vitro study demonstrated its ability to suppress the activity of cyclooxygenase-2 (COX-2), a key enzyme in prostaglandin synthesis, suggesting potential anti-inflammatory applications. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and safety profiles.

Another noteworthy aspect of this compound is its role as a building block in the synthesis of more complex molecules. Researchers have utilized 1-(2,4-Dimethoxyphenyl)-2,2-difluoroethan-1-one as a precursor for the development of novel fluorinated heterocycles, which are of interest due to their enhanced metabolic stability and bioavailability. A 2024 study in the European Journal of Medicinal Chemistry reported the successful incorporation of this compound into a series of pyrazole derivatives, which exhibited promising anticancer activity against selected cell lines.

Despite these advancements, challenges remain in the full characterization and application of 1-(2,4-Dimethoxyphenyl)-2,2-difluoroethan-1-one. For instance, its mechanism of action at the molecular level is not yet fully understood, and its selectivity towards specific biological targets needs further exploration. Additionally, the environmental impact and toxicity profile of this compound and its derivatives warrant comprehensive assessment to ensure their safe use in pharmaceutical and industrial settings.

In conclusion, 1-(2,4-Dimethoxyphenyl)-2,2-difluoroethan-1-one (CAS: 1337572-03-8) represents a versatile and promising compound in chemical biology and drug discovery. Recent studies have highlighted its synthetic accessibility, potential biological activities, and utility as a building block for more complex molecules. Future research should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and evaluating its safety to unlock its full potential in therapeutic applications.